Cas no 201467-81-4 (N33-TEG-COOH)

• Product Name: N33-TEG-COOH
• CAS No: 201467-81-4
• MF: C₁₀H₁₉N₃O₆
• MW: 277.274362802505
• MDL: MFCD20134123
• CID: 2602274
• PubChem ID: 329765709
• Update Time: 2025-05-21

N33-TEG-COOH Chemical and Physical Properties

Names and Identifiers

• Azido-PEG4-CH2CO2H
• N3-Teg-COOH
• 2-{2-{2-[2-(2-Azidoethoxy)ethoxy]ethoxy}ethoxy}acetic acid solution
• N33-TEG-COOH

• MDL： MFCD20134123
• Inchi： 1S/C10H19N3O6/c11-13-12-1-2-16-3-4-17-5-6-18-7-8-19-9-10(14)15/h1-9H2,(H,14,15)
• InChI Key： YHTABJLSZLHRFV-UHFFFAOYSA-N
• SMILES： O(CCOCCN=[N+]=[N-])CCOCCOCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 14

Experimental Properties

• Density: 0.750-0.850 g/mL at 20 °C
• Flash Point: Fahrenheit: -27.4 ° f
  Celsius: -33 ° c
  
• Color/Form: ~0.5 M in tert-butyl methyl ether

N33-TEG-COOH Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315
• Warning Statement： P210
• Hazardous Material transportation number：UN 2398 3 / PGII
• WGK Germany：2
• Hazard Category Code： 11-38
• Safety Instruction： 16
• Hazardous Material Identification：
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on N33-TEG-COOH

N33-TEG-COOH: A Versatile Compound with Promising Applications in Biomedical and Chemical Research

N33-TEG-COOH (CAS No. 201467-81-4) is a multifunctional compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in biomedical and chemical research. This compound, also known as N-(3-(2-(2-(2-(2-aminoethoxy)ethoxy)ethoxy)ethyl)-1,2,3-triazol-1-yl)acetic acid, is a derivative of triethylene glycol (TEG) and features a carboxylic acid group, making it highly versatile for conjugation and functionalization purposes.

The chemical structure of N33-TEG-COOH consists of a triethylene glycol backbone linked to a triazole ring, which is further functionalized with a carboxylic acid group. This combination provides the compound with excellent solubility in both polar and non-polar solvents, making it suitable for a wide range of applications. The triazole ring, known for its stability and bioavailability, enhances the compound's utility in biological systems.

One of the key applications of N33-TEG-COOH is in the field of drug delivery. Recent studies have shown that this compound can be effectively used to modify the surface of nanoparticles, enhancing their biocompatibility and targeting capabilities. For instance, a study published in the Journal of Controlled Release demonstrated that N33-TEG-COOH-modified nanoparticles exhibited improved cellular uptake and reduced toxicity compared to unmodified nanoparticles. This makes it an attractive candidate for the development of targeted drug delivery systems.

In addition to drug delivery, N33-TEG-COOH has shown promise in the development of bioconjugates. The carboxylic acid group allows for easy conjugation with various biomolecules, such as peptides, proteins, and antibodies. This property is particularly useful in creating targeted therapeutic agents and diagnostic tools. A recent study in the Bioconjugate Chemistry journal reported the successful conjugation of N33-TEG-COOH with an anti-cancer antibody, resulting in a highly specific and effective therapeutic agent.

The versatility of N33-TEG-COOH extends beyond biomedical applications. In materials science, this compound has been used to functionalize surfaces and improve the performance of various materials. For example, researchers at the University of California demonstrated that N33-TEG-COOH-functionalized graphene oxide exhibited enhanced stability and conductivity when used as an electrode material in lithium-ion batteries. This finding opens up new possibilities for the development of advanced energy storage devices.

The synthesis of N33-TEG-COOH involves several well-established chemical reactions, including click chemistry techniques such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). These methods provide high yields and excellent purity, making large-scale production feasible. The ease of synthesis and availability of starting materials further contribute to the compound's appeal.

In conclusion, N33-TEG-COOH (CAS No. 201467-81-4) is a highly versatile compound with a wide range of applications in biomedical research, drug delivery, bioconjugation, and materials science. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in these fields. As ongoing research continues to uncover new applications and properties, the future prospects for this compound are promising.